Cas no 1805436-82-1 (2-Bromo-4-(difluoromethyl)-6-methylpyridine-3-acetic acid)

• Product Name: 2-Bromo-4-(difluoromethyl)-6-methylpyridine-3-acetic acid
• CAS No: 1805436-82-1
• MF: C₉H₈BrF₂NO₂
• MW: 280.066128730774
• CID: 4864201
• Update Time: 2025-10-28

2-Bromo-4-(difluoromethyl)-6-methylpyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-(difluoromethyl)-6-methylpyridine-3-acetic acid

• Inchi： 1S/C9H8BrF2NO2/c1-4-2-6(9(11)12)5(3-7(14)15)8(10)13-4/h2,9H,3H2,1H3,(H,14,15)
• InChI Key： NUJGAPLTFVIKKR-UHFFFAOYSA-N
• SMILES： BrC1=C(CC(=O)O)C(C(F)F)=CC(C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 240
• XLogP3: 2.4
• Topological Polar Surface Area: 50.2

Additional information on 2-Bromo-4-(difluoromethyl)-6-methylpyridine-3-acetic acid

Professional Introduction to 2-Bromo-4-(difluoromethyl)-6-methylpyridine-3-acetic Acid (CAS No. 1805436-82-1)

2-Bromo-4-(difluoromethyl)-6-methylpyridine-3-acetic acid, with the CAS number 1805436-82-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a heterocyclic aromatic compound that serves as a fundamental structural motif in numerous biologically active molecules. The unique arrangement of functional groups in 2-Bromo-4-(difluoromethyl)-6-methylpyridine-3-acetic acid makes it a valuable intermediate in the synthesis of various pharmacologically relevant compounds.

The presence of a bromine atom at the 2-position, a difluoromethyl group at the 4-position, and a methyl group at the 6-position, along with the acetic acid moiety at the 3-position, imparts distinct chemical properties to this molecule. These substituents not only influence its reactivity but also contribute to its potential biological activity. The bromine atom, for instance, can participate in various cross-coupling reactions, making it a versatile building block for constructing more complex molecular architectures.

2-Bromo-4-(difluoromethyl)-6-methylpyridine-3-acetic acid has been explored in several cutting-edge research studies due to its structural features. One of the most compelling areas of interest is its application in the development of novel therapeutic agents. Recent studies have highlighted its role as a precursor in synthesizing kinase inhibitors, which are crucial for treating various types of cancers and inflammatory diseases. The difluoromethyl group, in particular, is known to enhance metabolic stability and binding affinity, making it an attractive feature for drug design.

In addition to its pharmaceutical applications, 2-Bromo-4-(difluoromethyl)-6-methylpyridine-3-acetic acid has shown promise in agrochemical research. Its structural framework is conducive to developing herbicides and pesticides with improved efficacy and selectivity. The acetic acid moiety at the 3-position allows for further derivatization, enabling researchers to fine-tune the biological activity of the compound. This adaptability has led to several innovative synthetic strategies being developed for optimizing its use in crop protection.

The synthesis of 2-Bromo-4-(difluoromethyl)-6-methylpyridine-3-acetic acid involves multi-step organic transformations that highlight its synthetic utility. One common approach involves the bromination of a pyridine derivative followed by functional group interconversions to introduce the difluoromethyl and methyl groups. The final step often includes an acetylation reaction to install the carboxylic acid functionality. These synthetic routes have been refined over time to improve yield and purity, ensuring that researchers have access to high-quality starting materials for their investigations.

The chemical properties of 2-Bromo-4-(difluoromethyl)-6-methylpyridine-3-acetic acid also make it a suitable candidate for studying fundamental reaction mechanisms. Researchers have utilized this compound to explore transition metal-catalyzed reactions, such as Suzuki-Miyaura and Heck couplings, which are pivotal in constructing complex organic molecules. The presence of multiple reactive sites allows for diverse chemical modifications, providing insights into how different functional groups influence reaction outcomes.

In conclusion, 2-Bromo-4-(difluoromethyl)-6-methylpyridine-3-acetic acid (CAS No. 1805436-82-1) is a multifaceted compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features enable it to serve as a versatile intermediate in synthetic chemistry, while its biological activity makes it an attractive candidate for drug development. As research continues to uncover new applications for this compound, its importance in advancing scientific knowledge and innovation is likely to grow.